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Compound of Interest

3-(Dimethylamino)-1-
Compound Name:
phenylpropan-1-ol

Cat. No.: B146689

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
(Dimethylamino)-1-phenylpropan-1-ol, ensuring the safety of laboratory personnel and the
protection of the environment. Adherence to these procedures is critical for maintaining a safe
and compliant research environment.

Physicochemical and Hazard Data

A summary of key data for 3-(Dimethylamino)-1-phenylpropan-1-ol is presented below. This
information is crucial for understanding the hazards and handling requirements of the
substance.
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Property Value Source
Molecular Formula C11H17NO [1112]
Molecular Weight 179.26 g/mol [1][2]
Primary Hazards Irritant [2]
GHS Hazard Statements H302: Harmful if swallowed [2][3]
H312: Harmful in contact with

skin 2l

H315: Causes skin irritation [2]

H319: Causes serious eye 2]

irritation

H332: Harmful if inhaled [2]

H335: May cause respiratory 2]

irritation

Experimental Protocol: Standard Decontamination
Procedure

While specific experimental uses of 3-(Dimethylamino)-1-phenylpropan-1-ol vary, a standard
protocol for decontaminating labware and surfaces is essential.

Objective: To safely decontaminate surfaces and glassware contaminated with 3-
(Dimethylamino)-1-phenylpropan-1-ol.

Materials:

Personal Protective Equipment (PPE): Safety glasses with side-shields, gloves, lab coat.

Absorbent material (e.g., paper towels, spill pads).

70% Ethanol or a suitable laboratory disinfectant.

Designated hazardous waste container.
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Procedure:

Don appropriate PPE.

Wipe contaminated surfaces and glassware with absorbent material to remove gross
contamination.

Place the used absorbent material into a designated hazardous waste container.

Liberally apply 70% ethanol or another suitable disinfectant to the surfaces and glassware.
Allow a contact time of at least 10 minutes.

Wipe the surfaces and glassware with clean absorbent material.

Dispose of all contaminated materials in the designated hazardous waste container.

Proper Disposal Procedures for 3-
(Dimethylamino)-1-phenylpropan-1-ol

The following step-by-step guide outlines the approved methods for the disposal of 3-

(Dimethylamino)-1-phenylpropan-1-ol and its contaminated materials.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved eye protection.[1]

Skin Protection: Handle with gloves. Inspect gloves prior to use and use a proper glove
removal technique.[1]

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
P2 (EU EN 143) respirator cartridges.[1]
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Step 2: Waste Collection and Storage

e Unused Product: Keep the chemical in its original, suitable, and closed container for
disposal.[1]

o Contaminated Materials: Any materials that have come into contact with 3-
(Dimethylamino)-1-phenylpropan-1-ol, such as gloves, absorbent paper, and pipette tips,
must be considered contaminated and collected in a designated, sealed hazardous waste
container.[1]

o Labeling: Clearly label the waste container with the chemical name and associated hazards.
Step 3: Disposal Method

o Professional Disposal Service: Contact a licensed professional waste disposal service to
dispose of this material.[1] Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

« Incineration: The recommended method of disposal is to burn the substance in a chemical
incinerator equipped with an afterburner and scrubber.[1]

e Environmental Protection: Do not let the product enter drains or waterways.[1]
Step 4: Contaminated Packaging
» Dispose of contaminated packaging in the same manner as the unused product.[1]

Visual Guide to Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
(Dimethylamino)-1-phenylpropan-1-ol.
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Start: Disposal of
3-(Dimethylamino)-1-phenylpropan-1-ol

l

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Packaging

Contaminated Materials

Unused or Surplus Chemical (Gloves, Paper, Glassware)

Contaminated Packaging

Step 3: Collect in Labeled,
Sealed Hazardous Waste Container

Step 4: Contact Licensed
Waste Disposal Service

Recommended Disposal:
Chemical Incineration with
Afterburner and Scrubber

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-(Dimethylamino)-1-phenylpropan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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